Cas no 898439-41-3 (2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide)

• Product Name: 2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide
• CAS No: 898439-41-3
• MF: C₂₂H₂₉N₃O₅
• MW: 415.48276591301
• CID: 5483787
• Update Time: 2025-06-03

2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-propan-2-ylacetamide
• Acetamide, 2-[[6-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-N-(1-methylethyl)-
• 2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide

• Inchi： 1S/C22H29N3O5/c1-16(2)23-22(27)15-30-21-14-29-17(12-19(21)26)13-24-8-10-25(11-9-24)18-6-4-5-7-20(18)28-3/h4-7,12,14,16H,8-11,13,15H2,1-3H3,(H,23,27)
• InChI Key： CWPBYIDUZMEFOR-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3OC)CC2)OC=1

Additional information on 2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide

Introduction to Compound with CAS No. 898439-41-3 and Its Applications in Chemical Biology

Compound with the CAS number 898439-41-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 2-(6-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(propan-2-yl)acetamide, exhibits a complex structural framework that suggests potential biological activity. The presence of multiple functional groups, including piperazine, pyranone, and amide moieties, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

The structural design of this molecule is particularly noteworthy, as it incorporates elements that are commonly found in bioactive agents. The piperazine ring, for instance, is a well-known pharmacophore that is frequently encountered in drugs targeting central nervous system disorders, cardiovascular diseases, and infections. Its ability to interact with various biological targets makes it a valuable component in the development of novel therapeutic agents.

The pyranone moiety in the compound's structure contributes to its overall complexity and may play a crucial role in determining its biological properties. Pyranones are known for their stability and reactivity, which can be exploited to develop molecules with enhanced binding affinity and selectivity. This structural feature makes the compound an attractive candidate for further exploration in drug discovery efforts.

The amide group in the molecule's name, N-(propan-2-yl)acetamide, is another key feature that contributes to its potential biological activity. Amides are common in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance the interactions between the molecule and its biological target. This property is particularly important in the design of molecules that require precise targeting and high affinity for their intended receptors.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The piperazine derivative present in this compound has been shown to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions have been implicated in a wide range of physiological processes, making such compounds valuable tools for studying neural function and developing treatments for neurological disorders.

Recent studies have also highlighted the potential of this compound as a scaffold for developing inhibitors of enzymes involved in metabolic pathways. The pyranone moiety, along with other functional groups, may facilitate interactions with specific enzyme active sites, leading to the development of potent inhibitors. Such inhibitors could be used to treat metabolic disorders by regulating key enzymatic activities.

The amide group in the compound's structure may also contribute to its ability to cross the blood-brain barrier (BBB), which is a critical factor for many therapeutic agents targeting central nervous system disorders. By optimizing the properties of this amide moiety, researchers can enhance the BBB penetration of the compound, making it more effective for treating neurological conditions.

Furthermore, the presence of a methoxy group on one of the aromatic rings in the molecule suggests potential antioxidant properties. Methoxy-substituted aromatic compounds have been shown to exhibit antioxidant activity by scavenging reactive oxygen species (ROS). This property could make the compound useful in developing treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can facilitate the construction of complex molecular frameworks efficiently. These techniques are essential for producing high-quality intermediates that can be further functionalized to achieve the desired biological activity.

In conclusion, compound with CAS number 898439-41-3 represents a promising candidate for further exploration in chemical biology and drug discovery. Its complex structural framework, incorporating functional groups such as piperazine, pyranone, and amide moieties, makes it a versatile scaffold for developing bioactive agents. The potential interactions with neurotransmitter receptors, enzymes involved in metabolic pathways, and antioxidant properties suggest multiple avenues for therapeutic applications. Continued research into this compound will likely uncover new insights into its biological activity and pave the way for innovative therapeutic strategies.